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Compound of Interest

Compound Name: 2-Methylcyclohexyl formate

Cat. No.: B15490301 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Methylcyclohexyl Formate (CAS

No. 5726-28-3) could not be located despite a thorough search. The following information is a

compilation of data from available resources for 2-Methylcyclohexyl Formate and

supplemented with safety information for the closely related chemical, Cyclohexyl Formate.

This guidance should be used with caution and supplemented by your institution's internal

safety protocols.

This document provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Methylcyclohexyl Formate.

Quantitative Data Summary
Due to the limited availability of a specific Safety Data Sheet for 2-Methylcyclohexyl Formate,

a complete set of quantitative safety data is not available. The following table summarizes the

known physical and chemical properties.
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Property Value

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.20 g/mol

CAS Number 5726-28-3

Occupational Exposure Limits Data not available.

Glove Material Breakthrough Time Data not available for specific glove types.

Personal Protective Equipment (PPE)
Given the flammable nature of similar formate esters and the potential for skin and eye

irritation, a comprehensive PPE protocol is mandatory.

Minimum PPE Requirements:

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves are required. While specific compatibility data for

2-Methylcyclohexyl Formate is unavailable, for similar esters, nitrile or butyl rubber gloves

are often recommended. It is crucial to inspect gloves for any signs of degradation before

and during use.

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are essential.

Ensure full skin coverage.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is inadequate or there is a risk of inhalation, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.

Operational Plan: Handling and Storage
Handling:

Preparation:

Ensure a chemical fume hood is operational and available.
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Assemble all necessary equipment and reagents before handling the chemical.

Have an emergency spill kit readily accessible.

Donning PPE: Follow the correct sequence for donning PPE: lab coat, respirator (if needed),

eye and face protection, and finally, gloves.

Chemical Handling:

Ground all equipment to prevent static discharge, as the substance may be flammable.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Doffing PPE: Remove PPE in the reverse order of donning, taking care to avoid cross-

contamination.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from oxidizing agents and sources of ignition.

Disposal Plan
Waste Collection: Collect all waste contaminated with 2-Methylcyclohexyl Formate in a

designated, sealed, and properly labeled hazardous waste container.

Disposal Route: Dispose of chemical waste through your institution's hazardous waste

management program. Do not dispose of it down the drain or in regular trash.

Emergency Procedures
Spill Response:
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Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material into a hazardous

waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling 2-
Methylcyclohexyl Formate and the appropriate response to an emergency situation.
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Safe Handling Workflow for 2-Methylcyclohexyl Formate
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Caption: Workflow for handling 2-Methylcyclohexyl Formate.
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Emergency Response for 2-Methylcyclohexyl Formate Spill

Spill Occurs

Evacuate Area & Alert Others

Assess Spill Size & Risk

Small Spill

Small

Large Spill

Large

Contain with Absorbent Material Contact Emergency Services / EHS

Collect Waste in Hazardous Container

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Emergency response plan for a spill.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Methylcyclohexyl Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490301#personal-protective-equipment-for-
handling-2-methylcyclohexyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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